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Compound of Interest

Compound Name: Remacemide

Cat. No.: B164367

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides immediate, essential safety and logistical
information for handling Remacemide, a low-affinity NMDA antagonist. Adherence to these
procedural steps will minimize risk and ensure proper disposal, fostering a secure and efficient
research setting.

Hazard Identification and Personal Protective
Equipment

Remacemide hydrochloride is classified with specific hazards that necessitate the use of
appropriate personal protective equipment (PPE). Understanding these hazards is the first step
in safe handling.

Hazard Classification Description GHS Code
Acute Toxicity (Oral) Harmful if swallowed. H302
Serious Eye Damage Causes serious eye damage. H318
Acute Aquatic Toxicity Very toxic to aquatic life. H400

To mitigate these risks, the following PPE is mandatory when handling Remacemide:
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PPE Category

Specification

Purpose

Hand Protection

Nitrile gloves.

To prevent skin contact.

Eye/Face Protection

Safety glasses with side

shields or goggles.

To protect eyes from splashes
and dust.[1]

Skin and Body Protection

Protective clothing, such as a

lab coat.

To prevent skin contamination.

[1]

Respiratory Protection

NIOSH/MSHA approved

respirator.

Required if exposure limits are
exceeded or irritation is

experienced, particularly when
handling the powder form and

dust formation is possible.[2]

Operational Plan: Step-by-Step Handling
Procedures

1.

Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

Ensure an eyewash station and safety shower are readily accessible.

Before handling, inspect all PPE for integrity.

. Handling the Compound:

Avoid direct contact with skin, eyes, and clothing.

Do not breathe dust. Avoid dust formation during handling.

Wash hands thoroughly after handling the compound.

Remove and wash contaminated clothing before reuse.

. Storage:
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o Keep the container tightly closed.

» Store in a dry and well-ventilated place.

o Recommended storage is at room temperature.

Accidental Release and Exposure Plan
Immediate and appropriate action is critical in the event of a spill or exposure.

First-Aid Measures:

Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Immediately wash the skin with soap and plenty
Skin Contact of water. Remove contaminated clothing. Seek

medical attention.

Rinse thoroughly with plenty of water for at least
Eye Contact . -
15 minutes and consult a physician.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Spill Cleanup Protocol: In case of a spill, follow the workflow below to ensure safe and effective
cleanup.
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Remacemide Spill Response Workflow

Evacuate Immediate Area

Don Appropriate PPE
(Respirator, Gloves, Goggles, Lab Coat)

Contain the Spill
(Use absorbent material)

Gently Sweep or Wipe Up

Place in a Sealed Container

for Disposal

Clean the Area
with Soap and Water

Dispose of Waste
(Follow institutional guidelines)

Decontaminate PPE
or Dispose of as Hazardous Waste

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a Remacemide spill.
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Disposal Plan

All waste containing Remacemide must be handled as hazardous material.

o Solid Waste: Collect all contaminated materials (e.g., gloves, absorbent pads, paper towels)
in a sealed, labeled hazardous waste container.

e Unused Product: Dispose of unused Remacemide in accordance with local, state, and
federal regulations. Do not allow the product to enter drains as it is very toxic to aquatic life.

o Containers: Empty containers may retain product residue and should be disposed of as
hazardous waste.

Consult your institution's Environmental Health and Safety (EHS) department for specific
disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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